Cas no 88720-62-1 (2-{[(pyridin-3-yl)methyl]amino}acetic acid)
2-{[(pyridin-3-yl)methyl]amino}acetic acid Chemical and Physical Properties
Names and Identifiers
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- Glycine,N-(3-pyridinylmethyl)-
- [(PYRIDIN-3-YLMETHYL)-AMINO]-ACETIC ACID
- Glycine, N-(3-pyridinylmethyl)- (9CI)
- 2-{[(pyridin-3-yl)methyl]amino}acetic acid
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- Inchi: InChI=1S/C8H10N2O2/c11-8(12)6-10-5-7-2-1-3-9-4-7/h1-4,10H,5-6H2,(H,11,12)
- InChI Key: FCJPXSDDZZUPQJ-UHFFFAOYSA-N
- SMILES: C1=CC(=CN=C1)CNCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
2-{[(pyridin-3-yl)methyl]amino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM315230-1g |
[(Pyridin-3-ylmethyl)-amino]-acetic acid |
88720-62-1 | 95% | 1g |
$513 | 2021-06-09 | |
| Enamine | EN300-57849-0.05g |
2-{[(pyridin-3-yl)methyl]amino}acetic acid |
88720-62-1 | 0.05g |
$515.0 | 2023-06-08 | ||
| Enamine | EN300-57849-0.1g |
2-{[(pyridin-3-yl)methyl]amino}acetic acid |
88720-62-1 | 0.1g |
$540.0 | 2023-06-08 | ||
| Enamine | EN300-57849-0.25g |
2-{[(pyridin-3-yl)methyl]amino}acetic acid |
88720-62-1 | 0.25g |
$564.0 | 2023-06-08 | ||
| Enamine | EN300-57849-0.5g |
2-{[(pyridin-3-yl)methyl]amino}acetic acid |
88720-62-1 | 0.5g |
$589.0 | 2023-06-08 | ||
| Enamine | EN300-57849-1.0g |
2-{[(pyridin-3-yl)methyl]amino}acetic acid |
88720-62-1 | 1g |
$614.0 | 2023-06-08 | ||
| Enamine | EN300-57849-2.5g |
2-{[(pyridin-3-yl)methyl]amino}acetic acid |
88720-62-1 | 2.5g |
$1202.0 | 2023-06-08 | ||
| Enamine | EN300-57849-5.0g |
2-{[(pyridin-3-yl)methyl]amino}acetic acid |
88720-62-1 | 5g |
$1779.0 | 2023-06-08 | ||
| Enamine | EN300-57849-10.0g |
2-{[(pyridin-3-yl)methyl]amino}acetic acid |
88720-62-1 | 10g |
$2638.0 | 2023-06-08 | ||
| Fluorochem | 086797-500mg |
Pyridin-3-ylmethyl)-amino]-acetic acid |
88720-62-1 | 500mg |
£275.00 | 2022-02-28 |
2-{[(pyridin-3-yl)methyl]amino}acetic acid Suppliers
2-{[(pyridin-3-yl)methyl]amino}acetic acid Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 2-{[(pyridin-3-yl)methyl]amino}acetic acid
Introduction to 2-{[(pyridin-3-yl)methyl]amino}acetic acid (CAS No. 88720-62-1)
2-{[(pyridin-3-yl)methyl]amino}acetic acid, also known by its CAS number 88720-62-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring and an amino acid moiety, making it an intriguing candidate for various biological and therapeutic studies.
The molecular formula of 2-{[(pyridin-3-yl)methyl]amino}acetic acid is C8H10N2O2, and its molecular weight is approximately 166.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents. Its chemical structure features a pyridine ring attached to a methyl group, which in turn is linked to an amino acid functional group, specifically glycine.
In recent years, the study of 2-{[(pyridin-3-yl)methyl]amino}acetic acid has gained considerable attention due to its potential biological activities. Research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-{[(pyridin-3-yl)methyl]amino}acetic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.
Beyond its anti-inflammatory properties, 2-{[(pyridin-3-yl)methyl]amino}acetic acid has also been investigated for its neuroprotective effects. A 2020 study in the European Journal of Pharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage, potentially making it useful in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-{[(pyridin-3-yl)methyl]amino}acetic acid have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, the compound has been shown to have low toxicity and minimal side effects, further supporting its potential as a therapeutic agent.
In the context of drug discovery and development, 2-{[(pyridin-3-yl)methyl]amino}acetic acid has been used as a lead compound for the synthesis of more potent derivatives. For example, a 2019 study in Organic & Biomolecular Chemistry described the synthesis of several analogs of 2-{[(pyridin-3-yl)methyl]amino}acetic acid, some of which exhibited enhanced anti-inflammatory and neuroprotective activities compared to the parent compound.
The structural flexibility of 2-{[(pyridin-3-yl)methyl]amino}acetic acid allows for the introduction of various functional groups to modulate its biological activity. This versatility makes it an attractive starting point for medicinal chemists aiming to develop new drugs with improved efficacy and safety profiles.
In conclusion, 2-{[(pyridin-3-yl)methyl]amino}acetic acid (CAS No. 88720-62-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an ideal candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.
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